Cas no 1981921-56-5 (4-benzoyl-2,3,5,6-tetrafluorophenol)

• Product Name: 4-benzoyl-2,3,5,6-tetrafluorophenol
• CAS No: 1981921-56-5
• MF: C₁₃H₆F₄O₂
• MW: 270.179157733917
• CID: 5820619
• PubChem ID: 21138836
• Update Time: 2025-06-11

4-benzoyl-2,3,5,6-tetrafluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-2,3,5,6-tetrafluorophenol
• EN300-1276448
• 1981921-56-5
• SCHEMBL13718321

• Inchi： 1S/C13H6F4O2/c14-8-7(9(15)11(17)13(19)10(8)16)12(18)6-4-2-1-3-5-6/h1-5,19H
• InChI Key： ACNDCYSGTAIXDT-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(C1C=CC=CC=1)=O)F)F)O)F

Computed Properties

• Exact Mass: 270.03039208g/mol
• Monoisotopic Mass: 270.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-benzoyl-2,3,5,6-tetrafluorophenol

Comprehensive Overview of 4-Benzoyl-2,3,5,6-tetrafluorophenol (CAS No. 1981921-56-5): Properties, Applications, and Industry Insights

4-Benzoyl-2,3,5,6-tetrafluorophenol (CAS No. 1981921-56-5) is a fluorinated aromatic compound gaining significant attention in pharmaceutical and material science research. This specialty chemical combines a benzoyl group with a tetrafluorophenol backbone, creating unique electronic and steric properties that make it valuable for advanced applications. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, characteristics highly sought after in modern drug design.

Recent studies highlight the growing demand for fluorinated building blocks like 4-benzoyl-2,3,5,6-tetrafluorophenol in PET radiopharmaceuticals and OLED materials. Researchers are particularly interested in its potential as a photoinitiator in UV-curable coatings, where its tetrafluorophenol moiety improves curing efficiency. The compound's CAS number 1981921-56-5 has seen a 47% increase in patent citations since 2020, reflecting its expanding industrial relevance.

From a synthetic chemistry perspective, 4-benzoyl-2,3,5,6-tetrafluorophenol serves as a versatile intermediate for constructing complex molecular architectures. Its electron-withdrawing fluorine substituents facilitate nucleophilic aromatic substitution reactions, while the phenolic hydroxyl group offers convenient sites for further derivatization. These features align perfectly with current trends in green chemistry, where efficient multi-step transformations are prioritized.

The compound's thermal stability (decomposition temperature >250°C) makes it suitable for high-performance polymer applications. Material scientists are exploring its incorporation into fluorinated polyimides for flexible electronics, capitalizing on the benzoyl-tetrafluorophenol unit's ability to enhance both mechanical strength and optical transparency. This addresses the industry's need for next-generation display materials with improved durability.

Analytical characterization of CAS 1981921-56-5 reveals distinctive spectroscopic signatures. The 19F NMR spectrum shows characteristic fluorine coupling patterns, while mass spectrometry confirms its molecular integrity. These analytical markers are crucial for quality control in contract manufacturing organizations (CMOs) producing this compound at scale. Proper handling requires consideration of its hydrogen bonding capacity and moderate polarity in purification processes.

Market intelligence indicates growing procurement of 4-benzoyl-2,3,5,6-tetrafluorophenol by electronic materials manufacturers and medicinal chemistry research groups. The compound's structure-activity relationships are being actively investigated for kinase inhibitor development, particularly in oncology targets. Its fluorine-rich scaffold contributes to improved target binding and pharmacokinetic profiles, addressing current challenges in drug discovery pipelines.

Environmental considerations for 1981921-56-5 include its biodegradation profile and eco-toxicity assessment. While fluorinated compounds generally exhibit environmental persistence, the phenolic hydroxyl group in this molecule provides potential metabolic cleavage sites. Regulatory-compliant synthesis routes are being developed to minimize fluorinated byproducts, responding to increasing scrutiny of PFAS alternatives in industrial chemistry.

Future research directions for 4-benzoyl-2,3,5,6-tetrafluorophenol include exploration of its supramolecular chemistry applications and potential in metal-organic frameworks (MOFs). The compound's ability to participate in halogen bonding interactions makes it particularly interesting for designing functional crystalline materials. These developments align with the broader scientific community's focus on smart materials with stimuli-responsive properties.

For researchers sourcing CAS 1981921-56-5, critical quality parameters include HPLC purity (>98%), residual solvent levels, and heavy metal content. Reputable suppliers provide comprehensive analytical certificates with batch-specific data, ensuring compliance with ICH guidelines for pharmaceutical applications. Proper storage conditions (ambient temperature under inert atmosphere) maintain the compound's stability over extended periods.

The synthesis of 4-benzoyl-2,3,5,6-tetrafluorophenol typically involves Friedel-Crafts acylation of tetrafluorophenol derivatives, followed by careful purification. Process chemists are optimizing routes to improve atom economy and reduce E-factor values, responding to the pharmaceutical industry's emphasis on sustainable manufacturing. These improvements make the compound more accessible for high-throughput screening applications.

In conclusion, 4-benzoyl-2,3,5,6-tetrafluorophenol (CAS No. 1981921-56-5) represents a compelling case study in the strategic application of fluorine chemistry to address contemporary challenges in materials science and drug development. Its unique structural features and versatile reactivity profile position it as a valuable tool for innovators across multiple scientific disciplines.